Cas no 5439-36-1 (Propanamide, 2-bromo-N,N-dipropyl-)

Propanamide, 2-bromo-N,N-dipropyl- structure
5439-36-1 structure
Product Name:Propanamide, 2-bromo-N,N-dipropyl-
CAS No:5439-36-1
MF:C9H18BrNO
MW:236.149322032928
CID:387420
PubChem ID:225551
Update Time:2025-04-19

Propanamide, 2-bromo-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-bromo-N,N-dipropyl-
    • 2-bromo-N,N-dipropylpropanamide
    • 2-bromo-propionic acid dipropylamide
    • 2-Brom-propionsaeure-dipropylamid
    • AC1L5E4A
    • AC1Q242Q
    • AR-1D9678
    • CTK1H5191
    • N.N-Dipropyl-2-brom-propionamid
    • NSC15100
    • SCHEMBL7497247
    • NSC-15100
    • GLOMSEVXSMRTPG-UHFFFAOYSA-N
    • AKOS000266341
    • DTXSID70280014
    • 5439-36-1
    • Inchi: 1S/C9H18BrNO/c1-4-6-11(7-5-2)9(12)8(3)10/h8H,4-7H2,1-3H3
    • InChI Key: GLOMSEVXSMRTPG-UHFFFAOYSA-N
    • SMILES: BrC(C)C(N(CCC)CCC)=O

Computed Properties

  • Exact Mass: 235.05724
  • Monoisotopic Mass: 235.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 268.5°Cat760mmHg
  • Flash Point: 116.2°C
  • Refractive Index: 1.477
  • PSA: 20.31
  • LogP: 2.41840
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